Cas no 1260804-27-0 (1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid
• CAS No: 1260804-27-0
• MF: C₁₃H₁₄F₂O₂
• MW: 240.245871067047
• CID: 6222727
• PubChem ID: 64560985
• Update Time: 2025-10-29

1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid
• 1260804-27-0
• CS-0287903
• AKOS013886128
• EN300-1860024

• Inchi： 1S/C13H14F2O2/c14-9-4-5-10(11(15)8-9)13(12(16)17)6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,16,17)
• InChI Key： PPGFLSNNBJKCEC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C(=O)O)CCCCC1)F

Computed Properties

• Exact Mass: 240.09618601g/mol
• Monoisotopic Mass: 240.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid

Professional Introduction to 1-(2,4-difluorophenyl)cyclohexane-1-carboxylic Acid (CAS No. 1260804-27-0)

1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid, identified by its CAS number 1260804-27-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both fluoro substituents and a cyclohexane ring contributes to its distinct chemical properties, making it a subject of extensive study in synthetic organic chemistry and drug discovery.

The compound’s structure, characterized by a carboxylic acid functional group attached to a cyclohexane ring that is further substituted with a 2,4-difluorophenyl moiety, imparts specific electronic and steric properties. These features are crucial in determining its reactivity, solubility, and interaction with biological targets. The fluorine atoms, in particular, play a pivotal role in modulating the compound’s pharmacokinetic behavior, including its metabolic stability and binding affinity to biological receptors.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved metabolic profiles. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to increase their lipophilicity, reduce susceptibility to enzymatic degradation, and enhance binding interactions with target proteins. 1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid exemplifies this trend, as its design allows for the exploration of these beneficial properties in a structured manner.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The structural motif present in 1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid suggests that it could serve as a valuable scaffold for developing small-molecule inhibitors targeting specific kinases.

Recent studies have demonstrated the efficacy of fluorinated aromatic compounds in inhibiting tyrosine kinases, which are overexpressed in many cancerous cells. The electron-withdrawing nature of the fluorine atoms can enhance the binding affinity of the compound to the active site of the kinase enzyme. Additionally, the cyclohexane ring provides steric hindrance that can optimize interactions with specific residues in the kinase pocket. This combination of structural features makes 1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and subsequent functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to introduce the fluoro substituents efficiently. The development of robust synthetic methodologies is essential for scaling up production and conducting extensive pharmacological evaluations.

In addition to its potential as a kinase inhibitor, 1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid may find applications in other therapeutic areas. Its structural framework can be modified to explore different biological targets, including receptors and ion channels involved in neurological disorders or inflammatory conditions. The versatility of this compound lies in its ability to serve as a versatile building block for drug discovery programs.

The pharmacological evaluation of this compound has begun to yield promising results. Initial studies have shown that derivatives of cyclohexane-1-carboxylic acid with fluoro aromatic substituents exhibit significant inhibitory effects on selected kinases. These findings warrant further investigation into the mechanisms of action and potential therapeutic benefits. Preclinical studies are underway to assess the safety profile and efficacy of these derivatives in animal models.

The impact of fluorine substitution on the pharmacokinetic properties of pharmaceutical compounds cannot be overstated. Fluorinated molecules often exhibit improved pharmacological profiles due to enhanced binding affinity and metabolic stability. This makes them attractive candidates for clinical development. The case of 1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid underscores the importance of fluorine chemistry in modern drug design.

The future direction of research on this compound will likely involve structure-activity relationship (SAR) studies to optimize its biological activity. By systematically modifying various parts of its structure, researchers can identify key pharmacophores responsible for its interactions with biological targets. This approach will facilitate the development of more potent and selective therapeutic agents based on this scaffold.

In conclusion, 1-(2,4-difluorophenyl)cyclohexane-1-carboxylic acid (CAS No. 1260804-27-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation in drug discovery programs aimed at developing novel therapeutics for diseases such as cancer and neurological disorders.